6-Chloro-4-hydroxypyridazin-3(2H)-one

• Molecular Formula: C4H3ClN2O2
• Molecular Weight: 146.53 g/mol
• SMILES: C1=C(NNC(=O)C1=O)Cl
• InChI: InChI=1S/C4H3ClN2O2/c5-3-1-2(8)4(9)7-6-3/h1H,(H,6,8)(H,7,9)
• InChIKey: GEBURLIKOPEEQE-UHFFFAOYSA-N

6-Chloro-4-hydroxypyridazin-3(2H)-one: A Bifunctional Pyridazinone Building Block with Differentiated Physicochemical Properties

6-Chloro-4-hydroxypyridazin-3(2H)-one (CAS 17276-75-4) is a heterocyclic pyridazinone derivative characterized by a chlorine substituent at the 6-position and a hydroxyl group at the 4-position, exhibiting keto-enol tautomerism . With a molecular weight of 146.53 g/mol, a topological polar surface area (TPSA) of 65.98 Ų, and a calculated LogP of 0.1289, this compound serves as a versatile intermediate in medicinal chemistry and agrochemical research . Its dual functionality—an electrophilic chlorine amenable to nucleophilic aromatic substitution and a nucleophilic hydroxyl group available for derivatization—makes it a strategic building block for generating diverse pyridazinone libraries [1].

• [1] Landquist, J. K.; Thornber, C. W. Pyridazines. Part V. Preparation and Reactions of Some Dialkylaminopyridazinones. J. Chem. Soc., Perkin Trans. 1, 1973, 1114-1117. View Source

Why 6-Chloro-4-hydroxypyridazin-3(2H)-one Cannot Be Replaced by Its Structural Isomers in Synthesis

The position of the chlorine and hydroxyl substituents on the pyridazinone ring critically dictates the compound's reactivity, physicochemical properties, and biological profile. Substituting 6-Chloro-4-hydroxypyridazin-3(2H)-one with its common isomer, 6-Chloro-3-hydroxypyridazine, or the non-halogenated 4-hydroxypyridazin-3(2H)-one, leads to significant differences in polarity, hydrogen-bonding capacity, and electrophilic reactivity, which can derail downstream synthetic routes or alter target binding in biological assays [1][2]. The quantitative evidence below demonstrates that these isomers are not functionally interchangeable.

• [1] Molbase. 6-Chloro-3-hydroxypyridazine, CAS 19064-67-6, LogP 0.4233, PSA 45.75. Accessed 2026. View Source
• [2] Landquist, J. K.; Thornber, C. W. Pyridazines. Part V. Preparation and Reactions of Some Dialkylaminopyridazinones. J. Chem. Soc., Perkin Trans. 1, 1973, 1114-1117. View Source

Quantitative Evidence Guide: 6-Chloro-4-hydroxypyridazin-3(2H)-one vs. Structural Analogs

Higher Topological Polar Surface Area (TPSA) Differentiates from 6-Chloro-3-hydroxypyridazine

6-Chloro-4-hydroxypyridazin-3(2H)-one exhibits a TPSA of 65.98 Ų, compared to 45.75 Ų for its regioisomer 6-Chloro-3-hydroxypyridazine [1]. This 20.23 Ų increase (44% higher) indicates significantly greater polarity, which directly impacts aqueous solubility and membrane permeability.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	65.98 Ų
Comparator Or Baseline	6-Chloro-3-hydroxypyridazine: 45.75 Ų
Quantified Difference	20.23 Ų (44% higher for target)
Conditions	Calculated TPSA based on 2D molecular structure (Leyan vendor data vs. Molbase data)

Why This Matters

For procurement, a higher TPSA means the compound is more water-soluble, which can simplify formulation for biological assays and reduce the need for organic co-solvents.

• [1] Molbase. 6-Chloro-3-hydroxypyridazine, CAS 19064-67-6, PSA 45.75. Accessed 2026. View Source

Lower LogP Value Indicates Improved Hydrophilicity Over 6-Chloro-3-hydroxypyridazine

The calculated partition coefficient (LogP) for 6-Chloro-4-hydroxypyridazin-3(2H)-one is 0.1289, whereas its isomer 6-Chloro-3-hydroxypyridazine has a reported LogP of 0.4233 [1]. This 0.29 log unit difference corresponds to an approximately 2-fold lower lipophilicity for the target compound.

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 0.1289
Comparator Or Baseline	6-Chloro-3-hydroxypyridazine: LogP = 0.4233
Quantified Difference	ΔLogP = -0.2944 (approx. 2× more hydrophilic)
Conditions	Calculated LogP (Leyan vendor data vs. Molbase/Chemsrc data)

Why This Matters

A lower LogP suggests reduced non-specific binding and better compatibility with aqueous biological assay conditions, potentially leading to cleaner data in high-throughput screening.

• [1] Molbase. 6-Chloro-3-hydroxypyridazine, CAS 19064-67-6, LogP 0.4233. Accessed 2026. View Source

Additional Oxygen Atom Defines Unique Hydrogen-Bonding Capacity vs. Dechlorinated Analog

6-Chloro-4-hydroxypyridazin-3(2H)-one possesses 3 hydrogen-bond acceptors and 2 hydrogen-bond donors . In contrast, the non-halogenated 4-hydroxypyridazin-3(2H)-one (C4H4N2O2) has only 1 H-bond donor and 2 H-bond acceptors [1]. This altered H-bonding profile stems from the keto-enol tautomerism stabilized by the 6-chloro substituent.

Evidence Dimension	Hydrogen-Bond Donor/Acceptor Count
Target Compound Data	3 HBA, 2 HBD (C4H3ClN2O2)
Comparator Or Baseline	4-Hydroxypyridazin-3(2H)-one: 2 HBA, 1 HBD (C4H4N2O2)
Quantified Difference	+1 HBA and +1 HBD for the chlorinated analog
Conditions	Derived from molecular formula analysis

Why This Matters

The increased hydrogen-bonding capacity can strengthen interactions with biological targets, potentially improving binding affinity and selectivity in structure-based drug design.

• [1] PubChem. 4-Hydroxypyridazin-3(2H)-one, CID 135401984. Accessed 2026. View Source

Electrophilic Chlorine at C6 Enables Regioselective Derivatization Unavailable in Non-Halogenated Scaffolds

The chlorine atom at the 6-position of 6-Chloro-4-hydroxypyridazin-3(2H)-one is susceptible to nucleophilic aromatic substitution (SNAr), enabling the introduction of amines, thiols, or alkoxides [1]. In contrast, the non-halogenated parent scaffold, 4-hydroxypyridazin-3(2H)-one, lacks this reactive handle, requiring harsh electrophilic substitution for functionalization. While direct kinetic data comparing this compound with other chloropyridazinones is limited, related studies on 4-chloro- vs. 5-chloropyridazin-3(2H)-ones demonstrate that the position of the chlorine atom significantly influences reactivity [2].

Evidence Dimension	Availability of Electrophilic Site for Derivatization
Target Compound Data	Electrophilic C6-Cl present, reactive toward nucleophiles
Comparator Or Baseline	4-Hydroxypyridazin-3(2H)-one: No halogen, no SNAr handle
Quantified Difference	Qualitative: SNAr-competent vs. SNAr-incompetent
Conditions	Synthetic chemistry application; Landquist & Thornber, 1973

Why This Matters

For medicinal chemists, the chlorine leaving group allows for rapid, parallel synthesis of analog libraries, a crucial advantage for structure-activity relationship (SAR) studies that cannot be matched by the non-halogenated analog.

• [1] Landquist, J. K.; Thornber, C. W. Pyridazines. Part V. Preparation and Reactions of Some Dialkylaminopyridazinones. J. Chem. Soc., Perkin Trans. 1, 1973, 1114-1117. View Source
• [2] Halász, B.; et al. Reaction of chloropyridazin-3(2H)-ones with iodide. Part I. A mechanistic study. J. Mol. Struct. (Theochem), 2004, 680, 91-98. DOI: 10.1016/j.theochem.2004.08.066. View Source

Best-Fit Application Scenarios for 6-Chloro-4-hydroxypyridazin-3(2H)-one

Parallel Synthesis of DAAO or PDE4 Inhibitor Libraries via SNAr

6-Chloro-4-hydroxypyridazin-3(2H)-one serves as a key intermediate for generating 6-substituted-4-hydroxypyridazin-3(2H)-one derivatives, a scaffold validated as D-amino acid oxidase (DAAO) and phosphodiesterase 4 (PDE4) inhibitors [1]. The electrophilic chlorine at C6 enables the rapid, parallel synthesis of diverse analog libraries for high-throughput screening, making it a strategic procurement choice for medicinal chemistry programs targeting these enzymes [2].

Agrochemical Lead Optimization via Regioselective Derivatization

Pyridazinone derivatives, including those derived from 6-chloro-4-hydroxypyridazin-3(2H)-one, have demonstrated herbicidal activity [1]. The compound's bifunctional nature allows for systematic modification of both the 4-hydroxy and 6-chloro positions, enabling agrochemical researchers to fine-tune selectivity and potency against target weeds while minimizing crop phytotoxicity [2].

Physicochemical Property Modulation in Fragment-Based Drug Design

The significantly higher TPSA (65.98 Ų) and lower LogP (0.1289) of 6-chloro-4-hydroxypyridazin-3(2H)-one compared to its isomer 6-chloro-3-hydroxypyridazine [1] make it a better starting point for fragment-based drug discovery when improved solubility and reduced lipophilicity are desired. This can lead to fragments with better developability profiles from the outset [2].

Synthesis of Pyridazino-Fused Polycyclic Systems

As demonstrated in recent literature, halopyridazinones are used in sequential palladium-catalyzed cross-coupling (e.g., Suzuki) and nucleophilic substitution reactions to construct complex, fused ring systems [1]. 6-Chloro-4-hydroxypyridazin-3(2H)-one, with its reactive C6 chlorine, is an ideal substrate for such tandem transformations, offering access to novel chemical space for both drug and agrochemical discovery [2].

• [1] Hondo, T.; et al. 4-Hydroxypyridazin-3(2H)-one Derivatives as Novel D-Amino Acid Oxidase Inhibitors. J. Med. Chem., 2013, 56, 3582-3592. View Source
• [2] Ma, X.; Sun, P.; Wang, J.; Huang, X.; Wu, J. Pyridazine and pyridazinone compounds in crops protection: a review. Mol. Divers., 2024, 29, 5085-5100. View Source